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Compound of Interest

Compound Name: 2-(Pentyloxy)ethanol

Cat. No.: B1594470 Get Quote

For researchers and formulators in the coatings industry, the quest for the optimal solvent and

coalescing agent is a continuous journey. This guide provides a comprehensive performance

evaluation of 2-(Pentyloxy)ethanol in coating formulations, offering a direct comparison with

common alternatives. By presenting available data and detailed experimental protocols, this

document serves as a practical resource for making informed decisions in the development of

high-performance coatings.

Executive Summary
2-(Pentyloxy)ethanol, a glycol ether, serves as a solvent and coalescing agent in various

coating formulations. Its amphiphilic nature, stemming from a hydrophilic alcohol group and a

hydrophobic ether-pentyl chain, allows it to dissolve a wide array of resins. However, a notable

scarcity of publicly available, direct comparative studies on its performance in coatings

necessitates a reliance on its physicochemical properties for initial evaluation against

alternatives. This guide bridges that gap by presenting the known properties of 2-
(Pentyloxy)ethanol alongside those of common alternatives, and by providing standardized

experimental protocols for key performance indicators. This enables researchers to conduct

their own targeted evaluations.

Physicochemical Properties: A Comparative
Overview
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The performance of a solvent and coalescing agent is intrinsically linked to its physical and

chemical properties. Factors such as evaporation rate, boiling point, and solubility parameters

play a crucial role in determining the drying characteristics, film formation, and overall quality of

the final coating. Below is a comparison of the key properties of 2-(Pentyloxy)ethanol and its

common alternatives.

Property
2-
(Pentyloxy)eth
anol

Propylene
Glycol n-Butyl
Ether (PnB)

Diethylene
Glycol n-Butyl
Ether (DB)

Texanol™
Ester Alcohol

Molecular Weight

( g/mol )
132.20[1] 132.20 162.23 216.32

Boiling Point (°C) ~189 (Predicted) 171 230 254

Evaporation Rate

(n-BuAc = 1)
Slow (Predicted) 0.07 0.004 0.002

Water Solubility

(% by wt)

Moderately

Soluble
6.4 Miscible 0.1

VOC Content

(g/L)
High High High Low

Note: Experimental performance data for 2-(Pentyloxy)ethanol in coating formulations is

limited in publicly available literature. The data for alternatives is sourced from industry

publications and research papers.

Performance Metrics: Experimental Data
While direct comparative experimental data for 2-(Pentyloxy)ethanol is sparse, the following

tables summarize typical performance data for its alternatives in a model water-based acrylic

latex paint formulation. These values can serve as a benchmark for researchers evaluating 2-
(Pentyloxy)ethanol.

Table 1: Drying Time
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Coalescing Agent
Set-to-Touch Time
(minutes)

Dry-Through Time (hours)

Propylene Glycol n-Butyl Ether

(PnB)
30 - 45 4 - 6

Diethylene Glycol n-Butyl Ether

(DB)
45 - 60 6 - 8

Texanol™ Ester Alcohol 60 - 75 8 - 10

2-(Pentyloxy)ethanol Data Not Available Data Not Available

Table 2: Film Properties

Coalescing Agent 60° Gloss
Pencil Hardness
(Cure Time: 7 days)

Cross-Hatch
Adhesion (ASTM
D3359)

Propylene Glycol n-

Butyl Ether (PnB)
80 - 85 HB - F 5B

Diethylene Glycol n-

Butyl Ether (DB)
75 - 80 F - H 5B

Texanol™ Ester

Alcohol
85 - 90 H - 2H 5B

2-(Pentyloxy)ethanol Data Not Available Data Not Available Data Not Available

Table 3: Viscosity
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Coalescing Agent Stormer Viscosity (KU) ICI Viscosity (Poise)

Propylene Glycol n-Butyl Ether

(PnB)
95 - 100 1.0 - 1.2

Diethylene Glycol n-Butyl Ether

(DB)
98 - 103 1.1 - 1.3

Texanol™ Ester Alcohol 90 - 95 0.9 - 1.1

2-(Pentyloxy)ethanol Data Not Available Data Not Available

Experimental Protocols
To facilitate a standardized evaluation of 2-(Pentyloxy)ethanol and its alternatives, the

following detailed experimental methodologies for key performance tests are provided.

Drying Time (ASTM D1640/D1640M)
Objective: To determine the set-to-touch and dry-through times of a coating.

Apparatus: Drying time recorder, film applicator.

Procedure:

Apply a uniform film of the coating formulation onto a clean glass panel using a film

applicator of a specified thickness.

Immediately place the panel on the drying time recorder.

Start the recorder, which moves a stylus over the wet film at a constant speed.

Observe the track left by the stylus to determine the different stages of drying.

Set-to-touch time: The point at which the stylus no longer leaves a continuous track but

begins to leave a broken one.

Dry-through time: The point at which the stylus no longer leaves any visible mark on the

film.
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Gloss (ASTM D523)
Objective: To measure the specular gloss of a coating surface.

Apparatus: Glossmeter (60° geometry is common for semi-gloss and high-gloss coatings).

Procedure:

Prepare a drawdown of the coating on a smooth, non-porous substrate and allow it to cure

completely under specified conditions (e.g., 7 days at 25°C and 50% relative humidity).

Calibrate the glossmeter using the supplied standards.

Place the glossmeter on the coated surface and take readings at several different

locations.

Calculate the average of the readings to determine the 60° gloss value.

Pencil Hardness (ASTM D3363)
Objective: To determine the hardness of a coating film by the indentation of pencil leads of

known hardness.

Apparatus: A set of calibrated drawing pencils of varying hardness (e.g., 6B to 6H), a pencil

hardness tester.

Procedure:

Prepare a coated panel and allow it to cure completely.

Starting with the softest pencil, push the pencil lead firmly against the coating at a 45°

angle.

Observe if the pencil lead ploughs or scratches the coating.

The pencil hardness is reported as the grade of the hardest pencil that does not scratch or

mar the surface.
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Adhesion (ASTM D3359 - Test Method B)
Objective: To assess the adhesion of a coating to a substrate using the cross-hatch tape test.

Apparatus: A sharp cutting tool with multiple blades, pressure-sensitive tape.

Procedure:

Make a series of parallel cuts through the coating to the substrate, followed by a second

series of cuts perpendicular to the first, creating a cross-hatch pattern.

Apply a strip of pressure-sensitive tape firmly over the cross-hatched area.

Rapidly pull the tape off at a 180° angle.

Examine the grid area for any removal of the coating and classify the adhesion according

to the ASTM scale (5B: no peeling or removal, to 0B: more than 65% of the area is

removed).

Viscosity (ASTM D562 - Stormer Viscosity; ASTM D4287
- ICI Viscosity)

Objective: To measure the low-shear (Stormer) and high-shear (ICI) viscosity of the coating.

Apparatus: Stormer viscometer, ICI cone and plate viscometer.

Procedure (Stormer):

Place the paint sample in the viscometer.

Determine the weight in grams required to produce a rotational frequency of 200 rpm.

Convert the weight to Krebs Units (KU).

Procedure (ICI):

Place a small sample of the paint on the plate of the viscometer.

Bring the cone into contact with the sample and spin it at a high shear rate.
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The resistance to this movement is measured and reported in Poise.

Visualizing the Evaluation Process
To further aid researchers, the following diagrams illustrate the logical workflow for evaluating

coalescing agents and the signaling pathway of factors influencing coating performance.

Caption: Experimental workflow for evaluating coalescing agents in coatings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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